Cas no 59484-42-3 (2,5-Diphenyl-4-hydroxy-1,3-thiazole)

• Product Name: 2,5-Diphenyl-4-hydroxy-1,3-thiazole
• CAS No: 59484-42-3
• MF: C₁₅H₁₁NOS
• MW: 253.318942308426
• MDL: MFCD00895725
• CID: 375706
• PubChem ID: 323817
• Update Time: 2025-05-20

2,5-Diphenyl-4-hydroxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolol,2,5-diphenyl-
• 2,5-Diphenyl-1,3-thiazol-4-ol
• 2,5-DIPHENYL-4-HYDROXY-1,3-THIAZOLE
• 2,5-diphenyl-4-Thiazolol
• 2,4-DINITROPHENYLHYDRAZINE
• 2,5-diphenyl-4-hydroxythiazole
• 2,5-diphenyl-thiazol-4-ol
• 2,5-diphenyl-thiazol-4-one
• 2-Phenyl-4-hydroxy-5-phenylthiazole
• 4-Hydroxy-2,5-diphenylthiazol
• 4-Thiazolol,2,5-diphenyl
• diphenyl-1,3-thiazol-4-ol
• diphenylthiazolol
• BDBM50012428
• NSC286663
• AKOS005072065
• MFCD00895725
• CS-0454005
• NSC-286663
• SCHEMBL3138593
• A869194
• 2-Phenyl-4-hydroxy-5-phenylthiazole; diphenylthiazolol; 2,5-diphenyl-thiazol-4-ol;
• DTXSID60314635
• J-507383
• CHEMBL308001
• FT-0640605
• 2,5-Diphenylthiazol-4-ol
• 59484-42-3
• DB-053398
• 2,5-Diphenyl-4-hydroxy-1,3-thiazole

• MDL： MFCD00895725
• Inchi： 1S/C15H11NOS/c17-14-13(11-7-3-1-4-8-11)18-15(16-14)12-9-5-2-6-10-12/h1-10,17H
• InChI Key： HICCJUZMDNQOMI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 253.05600
• Monoisotopic Mass: 253.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.259
• Melting Point: 210-212°C
• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.654
• PSA: 61.36000
• LogP: 4.18270

2,5-Diphenyl-4-hydroxy-1,3-thiazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2,5-Diphenyl-4-hydroxy-1,3-thiazole

Introduction to 2,5-Diphenyl-4-hydroxy-1,3-thiazole (CAS No. 59484-42-3) in Modern Chemical and Pharmaceutical Research

2,5-Diphenyl-4-hydroxy-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 59484-42-3, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its versatile structural framework and potential biological activities. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both phenyl and hydroxyl substituents in its structure enhances its reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The structural motif of 2,5-Diphenyl-4-hydroxy-1,3-thiazole consists of a thiazole ring fused with two phenyl groups at the 2- and 5-positions, with a hydroxyl group at the 4-position. This configuration imparts unique electronic and steric properties that can be exploited in designing novel therapeutic agents. The thiazole core is particularly interesting because it mimics the sulfur-containing amino acids cysteine and methionine in biological systems, which are crucial for various enzymatic reactions and cellular processes.

In recent years, there has been a surge in research focused on developing new derivatives of thiazole-based compounds due to their demonstrated efficacy in preclinical studies. For instance, modifications of the 2,5-Diphenyl-4-hydroxy-1,3-thiazole scaffold have led to the discovery of compounds with enhanced bioavailability and target specificity. One notable area of investigation has been its potential as an antitumor agent. Studies have shown that certain derivatives of this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

Moreover, the hydroxyl group in 2,5-Diphenyl-4-hydroxy-1,3-thiazole serves as a versatile handle for further chemical modifications. For example, etherification or esterification of this hydroxyl group can lead to compounds with improved solubility or metabolic stability. Additionally, the phenyl rings provide opportunities for π-stacking interactions with biological targets, which can enhance binding affinity. These features make 2,5-Diphenyl-4-hydroxy-1,3-thiazole a promising candidate for further exploration in rational drug design.

Recent advancements in computational chemistry have also facilitated the rapid screening of potential derivatives of 2,5-Diphenyl-4-hydroxy-1,3-thiazole. Molecular docking simulations have been used to predict the binding modes of this compound with various protein targets, such as kinases and transcription factors. These simulations have helped identify key interactions that can be optimized to improve drug potency and selectivity. For instance, virtual screening has identified novel analogs that exhibit higher binding affinity for specific cancer-related proteins compared to the parent compound.

The pharmacokinetic properties of 2,5-Diphenyl-4-hydroxy-1,3-thiazole and its derivatives are also subjects of intense research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their translation from bench to bedside. Preclinical studies have shown that certain modifications can significantly alter the pharmacokinetic profile of thiazole-based compounds. For example, introducing fluorine atoms into the phenyl rings has been found to enhance metabolic stability while maintaining biological activity.

In conclusion,2,5-Diphenyl-4-hydroxy-1,3-thiazole (CAS No. 59484-42-3) represents a structurally intriguing scaffold with significant potential in pharmaceutical research. Its unique combination of functional groups makes it amenable to diverse chemical modifications aimed at improving therapeutic efficacy and reducing side effects. As our understanding of biological pathways continues to expand,2,5-Diphenyl-4-hydroxy-1,3-thiazole and its derivatives are likely to play an increasingly important role in the development of new treatments for various diseases.